Cas no 50423-31-9 (1H-Cyclobut[a]inden-1-one, 2-chloro-2,2a,7,7a-tetrahydro-)

1H-Cyclobut[a]inden-1-one, 2-chloro-2,2a,7,7a-tetrahydro- structure
50423-31-9 structure
Product Name:1H-Cyclobut[a]inden-1-one, 2-chloro-2,2a,7,7a-tetrahydro-
CAS No:50423-31-9
MF:C11H9ClO
MW:192.641562223434
CID:6785170
Update Time:2024-05-20

1H-Cyclobut[a]inden-1-one, 2-chloro-2,2a,7,7a-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Cyclobut[a]inden-1-one, 2-chloro-2,2a,7,7a-tetrahydro-
    • Inchi: 1S/C11H9ClO/c12-10-9-7-4-2-1-3-6(7)5-8(9)11(10)13/h1-4,8-10H,5H2
    • InChI Key: YASAGPKTGQCFFZ-UHFFFAOYSA-N
    • SMILES: C12C(Cl)C(=O)C1CC1=C2C=CC=C1

Experimental Properties

  • Density: 1.33±0.1 g/cm3(Predicted)
  • Boiling Point: 340.6±42.0 °C(Predicted)
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